Structural Pharmacology and Binding Affinity of Alvimopan β-D-Glucuronide at the μ-Opioid Receptor
Structural Pharmacology and Binding Affinity of Alvimopan β-D-Glucuronide at the μ-Opioid Receptor
Part 1: Executive Summary
Alvimopan is a highly selective, peripherally acting μ-opioid receptor (PAMOR) antagonist utilized primarily to accelerate gastrointestinal recovery following bowel resection surgeries. Due to its large zwitterionic structure and high polarity, alvimopan exhibits restricted blood-brain barrier penetration, ensuring that its antagonism remains confined to the enteric nervous system without reversing centrally mediated opioid analgesia []. For drug development professionals and pharmacokineticists, understanding the metabolic fate of alvimopan—specifically its conversion to the active metabolite ADL 08-0011 versus its phase II clearance via β-D-glucuronidation—is critical for mapping opioid receptor kinetics and off-target effects.
Part 2: Structural Determinants of μ-Opioid Receptor (MOR) Binding
To understand why specific metabolites retain or lose activity, we must first examine the causality of alvimopan's high baseline affinity (Ki ≈ 0.44 - 0.8 nM) 2[2]. The binding efficacy is driven by its trans-3,4-dimethyl-4-(3-hydroxyphenyl)piperidine core. Cryo-EM structural insights into the MOR reveal two non-negotiable interactions required for orthosteric binding:
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Ionic Salt Bridge : The basic piperidine nitrogen of alvimopan forms a critical salt bridge with Aspartate 147 (D3.32) on transmembrane helix 3 (TM3) of the receptor 3[3].
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Water-Mediated Hydrogen Bonding : The phenolic hydroxyl group at the 3-position of the phenyl ring engages in a highly conserved, water-mediated hydrogen bond network with Histidine 297 (H6.52) 3[3].
Part 3: Metabolic Trajectories & Mechanistic Causality of Affinity Loss
Alvimopan undergoes two divergent metabolic transformations in the gastrointestinal tract and liver, which drastically differ in their impact on receptor affinity.
1. Amide Hydrolysis (Activity Retention) Intestinal microflora hydrolyze the amide bond of alvimopan to produce the major active metabolite, ADL 08-0011. Because this enzymatic cleavage occurs away from the core pharmacophore, leaving the phenol-piperidine moiety intact, ADL 08-0011 retains a potent MOR binding affinity (Ki = 0.8 nM) 4[4].
2. Phase II Glucuronidation (Activity Ablation) Conversely, uridine diphosphate-glucuronosyltransferase (UGT) enzymes in the liver and intestines attach a hydrophilic glucuronic acid moiety to the molecule, forming Alvimopan β-D-Glucuronide 5[5]. As an application scientist, it is vital to understand why this specific metabolite is pharmacodynamically inert. The causality of this affinity loss is twofold:
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Steric Occlusion : The addition of a bulky 193-Da glucuronic acid group creates massive steric clash. The MOR orthosteric pocket is tightly packed; the conjugated metabolite physically cannot penetrate the receptor cleft to align properly with TM3 and TM6.
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Ablation of the Hydrogen Bond Donor : Glucuronidation covalently masks the critical phenolic hydroxyl group. By removing this -OH group, the molecule loses its ability to form the essential hydrogen bond with His297 (H6.52). Without this anchoring interaction, the binding free energy (ΔG) becomes highly unfavorable, dropping the affinity to negligible levels.
Metabolic pathways of alvimopan and their impact on μ-opioid receptor affinity.
Part 4: Quantitative Data Summary
The following table summarizes the structure-activity relationship (SAR) and binding affinities of alvimopan and its primary metabolites, demonstrating the functional consequence of structural modifications.
| Compound | Metabolic Pathway | Pharmacophore Status | MOR Binding Affinity (Ki) | Pharmacodynamic Status |
| Alvimopan | N/A (Parent Drug) | Intact Phenol-Piperidine | ~0.44 - 0.8 nM | Active Antagonist |
| ADL 08-0011 | Amide Hydrolysis | Intact Phenol-Piperidine | 0.8 nM | Active Antagonist |
| Alvimopan β-D-Glucuronide | UGT Glucuronidation | Phenol Masked / Steric Clash | >10,000 nM (Negligible) | Inactive Clearance Product |
Part 5: Experimental Protocol - Radioligand Binding Assay
To empirically validate the loss of affinity in the glucuronide metabolite, a self-validating radioligand competition assay must be employed. This standardized protocol ensures high signal-to-noise ratios and reproducible Ki derivation.
Standardized radioligand competition binding assay workflow for MOR affinity.
Step-by-Step Methodology:
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Membrane Preparation : Culture Chinese Hamster Ovary (CHO) cells stably expressing the human μ-opioid receptor (hMOR). Harvest cells in ice-cold 50 mM Tris-HCl buffer (pH 7.4), homogenize using a Polytron tissue grinder, and centrifuge at 43,000 × g for 20 minutes at 4°C. Resuspend the membrane pellet in assay buffer to a final protein concentration of 15-20 μ g/well .
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Assay Assembly : In a 96-well plate, combine 50 μL of the test compound (Alvimopan, ADL 08-0011, or Alvimopan β-D-Glucuronide) at varying concentrations ( 10−11 to 10−4 M), 50 μL of [3H]-DAMGO (final concentration ~1.5 nM) as the radioligand, and 100 μL of the prepared hMOR membrane suspension.
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Equilibrium Incubation : Seal the plate and incubate at 25°C for 60 to 90 minutes to ensure the binding reaction reaches thermodynamic equilibrium.
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Rapid Filtration : Terminate the reaction by rapid vacuum filtration through Whatman GF/B glass fiber filters (pre-soaked in 0.1% polyethyleneimine to reduce non-specific binding) using a 96-well cell harvester. Wash the filters three times with 1 mL of ice-cold Tris-HCl buffer to remove unbound radioligand.
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Quantification & Analysis : Extract the filters, add 3 mL of liquid scintillation cocktail, and quantify the retained radioactivity (bound [3H]-DAMGO) using a liquid scintillation counter.
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Data Derivation : Plot the specific binding against the log concentration of the test compound. Use non-linear regression to determine the IC50 . Finally, calculate the inhibition constant ( Ki ) using the Cheng-Prusoff equation: Ki=IC50/(1+[L]/Kd) , where [L] is the radioligand concentration and Kd is its dissociation constant.
References
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Vulcanchem. Alvimopan β-D-Glucuronide for sale - Glucuronidation Process. 5
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ACS Publications. Discovery of Axelopran (TD-1211): A Peripherally Restricted μ-Opioid Receptor Antagonist. 4
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Drugs.com. Alvimopan: Package Insert / Prescribing Information / MOA. 2
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BOC Sciences. Alvimopan: Definition, Mechanism of Action and Uses.
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MDPI. Three-Dimensional Structural Insights Have Revealed the Distinct Binding Interactions of Agonists, Partial Agonists, and Antagonists with the µ Opioid Receptor. 3
Sources
- 2. Alvimopan: Package Insert / Prescribing Information / MOA [drugs.com]
- 3. Three-Dimensional Structural Insights Have Revealed the Distinct Binding Interactions of Agonists, Partial Agonists, and Antagonists with the µ Opioid Receptor [mdpi.com]
- 4. pubs.acs.org [pubs.acs.org]
- 5. Alvimopan β-D-Glucuronide () for sale [vulcanchem.com]
